AChE/nAChR-IN-1

• Molecular Formula: C16H31NO2
• Molecular Weight: 269.42 g/mol
• InChI: InChI=1S/C16H31NO2/c1-6-7-8-9-10-14(18)19-13-11-15(2,3)17-16(4,5)12-13/h13,17H,6-12H2,1-5H3
• InChIKey: PWWKJRFUJIFGGD-UHFFFAOYSA-N

AChE/nAChR-IN-1 Overview

AChE/nAChR-IN-1, identified as the synthetic intermediate Compound 1a in a 2025 Scientific Reports study [1], is a thiophene-based half-ester that functions as a dual inhibitor of acetylcholinesterase (AChE) and nicotinic acetylcholine receptors (nAChRs). This compound is characterized by its exceptional larvicidal potency against *Culex pipiens* larvae (LC₅₀ = 0.004 µg/mL), which surpasses both the commercial organophosphate standard chlorpyrifos and all final derivatives within its own chemical series despite being a non-optimized precursor [1]. Its mechanism, validated by molecular docking, molecular dynamics simulations, and neurotoxic symptomology, suggests a disruption of cholinergic signaling via simultaneous engagement of both targets [1].

Dual AChE/nAChR inhibition for larvicidal mechanism research.

Suitable for Culex pipiens in vivo bioassay models.

Synthetic intermediate supporting SAR optimization campaigns.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

Why AChE/nAChR-IN-1 Is Irreplaceable

The larvicidal potency of AChE/nAChR-IN-1 is not a class-level property; it is a compound-specific feature. In the original study, AChE/nAChR-IN-1 exhibited an LC₅₀ of 0.004 µg/mL, which is 73,450-fold lower (more potent) than the organophosphate reference chlorpyrifos (LC₅₀ = 293.8 µg/mL) [1]. Furthermore, within its own chemical series, the most active final derivatives were 25- to 75-fold less potent than this non-optimized intermediate [1]. Even other dual-target agents like AChE-IN-73 show drastically lower efficacy, with a reported LC₅₀ of 78 mg/L against the same species . Therefore, substituting AChE/nAChR-IN-1 with another AChE inhibitor, nAChR modulator, or even a structurally related analog will not reproduce its activity profile, making compound-specific sourcing essential for reproducible research or development.

Reference organophosphate larvicides may not match potency; direct replacement could alter study endpoints.

Final derivatives from the same series show lower activity; analog substitution may not preserve larvicidal activity.

Other dual-target inhibitors differ in potency profile; cross-study transfer requires independent validation.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

AChE/nAChR-IN-1 Comparative Evidence

Larvicidal Potency vs. Chlorpyrifos

AChE/nAChR-IN-1 (Compound 1a) vastly outperforms the conventional organophosphate insecticide chlorpyrifos, which is the field's standard reference. The LC₅₀ of 0.004 µg/mL represents a ~73,450-fold improvement in potency [1]. This comparison is critical, as chlorpyrifos is a widely used, broad-spectrum larvicide whose declining efficacy due to emerging resistance in mosquito populations has been well-documented [1].

Larvicidal potency vs Chlorpyrifos

Head-to-head

0.004 µg/mL vs 293.8 µg/mL

73,450× higher potency

Supports compound-specific selection over standard organophosphate.

In vivo 24h Culex pipiens larvae; LC50 values.

Evidence Dimension	Larvicidal potency (24 h LC50) against third-instar *Culex pipiens* larvae.
Target Compound Data	LC50 = 0.004 µg/mL
Comparator Or Baseline	Chlorpyrifos (LC50 = 293.8 µg/mL)
Quantified Difference	73,450-fold greater potency for AChE/nAChR-IN-1
Conditions	In vivo bioassay; third-instar *Culex pipiens* larvae; 24-hour exposure.

Why This Matters

This dramatic potency differential justifies the selection of AChE/nAChR-IN-1 over a failing industry standard for developing next-generation larvicides effective against resistant mosquito strains.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

Intra-Series Advantage Over Compound 6

As a synthetic intermediate, AChE/nAChR-IN-1 is not fully optimized, yet it still outperforms all final thiophene-isoquinolinone hybrids. The most potent final derivative, Compound 6, shows a 25-fold lower potency with an LC₅₀ of 0.1 µg/mL [1]. This indicates that the core thiophene-based half-ester structure of AChE/nAChR-IN-1 possesses inherent pharmacophoric features that are partially lost or masked upon further derivatization.

Intra-series vs Compound 6

Head-to-head

0.004 µg/mL vs 0.1 µg/mL

25× higher potency

May support SAR starting point selection.

In vivo Culex pipiens assay.

Evidence Dimension	Larvicidal potency (24 h LC50) against third-instar *Culex pipiens* larvae.
Target Compound Data	LC50 = 0.004 µg/mL
Comparator Or Baseline	Compound 6 (LC50 = 0.1 µg/mL)
Quantified Difference	25-fold greater potency for AChE/nAChR-IN-1
Conditions	In vivo bioassay; third-instar *Culex pipiens* larvae; 24-hour exposure.

Why This Matters

For researchers exploring structure-activity relationships (SAR) or designing new larvicides, the non-optimized precursor AChE/nAChR-IN-1 is a superior starting point or control compound compared to any of its more complex, less active progeny.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

Potency Advantage Over AChE-IN-73

Comparison with AChE-IN-73, another compound reported to inhibit both AChE and nAChR, highlights the exceptional potency of AChE/nAChR-IN-1. AChE-IN-73 has a reported larvicidal LC₅₀ of 78 mg/L against *C. pipiens* . Converting units for comparison, AChE/nAChR-IN-1 exhibits an LC₅₀ of 0.004 mg/L (4 ng/mL), making it approximately 19,500-fold more potent [1].

Potency vs AChE-IN-73

Context-dependent

0.004 mg/L vs 78 mg/L

~19,500× higher potency

Reported dual-target potency context.

Cross-study; protocol differences may affect direct comparison.

Evidence Dimension	Larvicidal potency (LC50) against *Culex pipiens* larvae.
Target Compound Data	AChE/nAChR-IN-1 LC50 = 0.004 µg/mL (0.004 mg/L)
Comparator Or Baseline	AChE-IN-73 LC50 = 78 mg/L
Quantified Difference	Approximately 19,500-fold greater potency for AChE/nAChR-IN-1
Conditions	In vivo bioassays against *Culex pipiens* larvae; note that specific assay protocols may differ between studies.

Why This Matters

When selecting a chemical tool for studying dual AChE/nAChR inhibition in a larvicidal context, AChE/nAChR-IN-1 provides a significantly higher functional potency, enabling studies at much lower concentrations and potentially reducing off-target effects.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

AChE Binding Affinity vs. Chlorpyrifos

In a standardized in silico docking study against an insecticide-resistant mutant AChE (PDB: 6ARY), AChE/nAChR-IN-1 (precursor 1a) exhibited a Glide docking score of −6.72 kcal/mol, which is slightly more favorable than chlorpyrifos's score of −6.62 kcal/mol [1]. This computational evidence supports a direct interaction with the enzyme's catalytic gorge, involving key residues like SER280, a component of the catalytic triad [1].

AChE binding affinity

Method context

−6.72 kcal/mol vs −6.62 kcal/mol

0.1 kcal/mol more favorable

Comparable binding to resistant AChE variant.

In silico docking, PDB: 6ARY.

Evidence Dimension	In silico binding affinity (Glide docking score) to AChE.
Target Compound Data	AChE/nAChR-IN-1 (Compound 1a): −6.72 kcal/mol
Comparator Or Baseline	Chlorpyrifos: −6.62 kcal/mol
Quantified Difference	0.1 kcal/mol more favorable binding energy
Conditions	Molecular docking against *Anopheles gambiae* AChE (PDB ID: 6ARY), an insecticide-resistant mutant.

Why This Matters

This comparable, yet slightly superior, binding affinity for a known resistance-associated AChE variant provides a molecular rationale for the compound's high potency and suggests it may retain efficacy where conventional organophosphates fail.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

Dual-Target Mechanism vs. Single-Target Modulators

Mode-of-action studies confirmed that AChE/nAChR-IN-1 engages both acetylcholinesterase (AChE) and nicotinic acetylcholine receptors (nAChRs). This is in contrast to chlorpyrifos, which primarily inhibits AChE, and neonicotinoids (e.g., thiamethoxam, imidacloprid), which act as nAChR agonists [1]. The dual-target mechanism was confirmed by molecular docking against an nAChR homology model and molecular dynamics simulations, which revealed strong and specific interactions with both targets [1]. This dual action is hypothesized to lower the risk of cross-resistance, a critical advantage for resistance management strategies [1].

Dual-target mechanism

Class-level

AChE + nAChR dual engagement

Mechanism may lower cross-resistance risk.

Validated via docking and MD; quantitative selectivity indices not determined.

Evidence Dimension	Mechanism of action (target engagement).
Target Compound Data	Dual inhibitor of AChE and nAChR, validated by docking and MD simulations.
Comparator Or Baseline	Chlorpyrifos (AChE inhibitor); Thiamethoxam/Imidacloprid (nAChR agonists).
Quantified Difference	Qualitative mechanistic differentiation; explicit quantitative selectivity indices were not determined in the source study.
Conditions	In silico molecular docking against *Ae. aegypti*-based nAChR homology model; in vivo neurotoxic symptomology observation.

Why This Matters

A dual-target mechanism offers a strategic advantage in resistance management, making AChE/nAChR-IN-1 a valuable scaffold for developing insecticides that are less susceptible to single-target resistance mutations.

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source

AChE/nAChR-IN-1 Applications

Larvicide Discovery Reference Standard

AChE/nAChR-IN-1 serves as an ideal positive control or reference standard in screening cascades for novel larvicides. With an LC₅₀ of 0.004 µg/mL, it sets a high potency benchmark that is 73,450-fold lower than the conventional standard chlorpyrifos [1]. Its use allows researchers to contextualize the activity of new chemical entities against both a legacy organophosphate and a highly potent dual-target agent within the same assay.

Dual Inhibition Probe for Neurophysiology

Due to its validated engagement of both AChE and nAChR [1], this compound is a superior chemical probe for dissecting the interplay between these two cholinergic pathways in insects. Unlike single-target agents such as chlorpyrifos (AChE) or thiamethoxam (nAChR agonist), AChE/nAChR-IN-1 enables the study of simultaneous pathway disruption, contributing to a more comprehensive understanding of insect neurotoxicity and resistance mechanisms.

SAR Optimization Scaffold

As a non-optimized synthetic intermediate that is 25-fold more potent than its most active final derivative (Compound 6, LC₅₀ = 0.1 µg/mL) [1], AChE/nAChR-IN-1 represents a privileged starting scaffold for medicinal chemistry efforts. Procurement of this specific compound allows research groups to perform systematic derivatization and explore SAR around a structure with proven inherent activity, rather than beginning from a less active or more complex congener.

Resistance Management and Rotation Studies

AChE/nAChR-IN-1's dual-target mechanism offers a unique tool for studying insecticide resistance management strategies. The source study explicitly suggests that the compound's structural novelty and dual action may lower the risk of cross-resistance [1]. It can be incorporated into rotation or combination studies with other insecticide classes to empirically test hypotheses on delaying the onset of resistance in *Culex pipiens* populations.

Application

Selection Property

Validation Focus

Larvicide screening reference

Dual-target inhibition benchmark

Potency context assessment in Culex assays

Neurophysiology probe for cholinergic pathways

AChE and nAChR target engagement

Insect neurotoxicity endpoint review

SAR optimization scaffold

Inherent core larvicidal activity

Derivative activity and selectivity profiling

Resistance management studies

Dual mechanism may lower cross-resistance risk

Rotation study endpoint monitoring

• [1] Kamal, M., Hekal, M.H., Abu El-Azm, F.S.M. et al. Synthesis and in silico studies of new thiophene-isoquinolinone hybrids as potential larvicides against Culex pipiens. Sci Rep 15, 28031 (2025). View Source